Benzamide, 2-chloro-N-(((5-chloro-2-pyridinyl)amino)carbonyl)-6-fluoro-

• CAS RN: 79489-52-4
• Molecular Formula: C13H8Cl2FN3O2
• Molecular Weight: 328.12 g/mol
• IUPAC Name: 2-chloro-N-[(5-chloropyridin-2-yl)carbamoyl]-6-fluorobenzamide
• InChI: InChI=1S/C13H8Cl2FN3O2/c14-7-4-5-10(17-6-7)18-13(21)19-12(20)11-8(15)2-1-3-9(11)16/h1-6H,(H2,17,18,19,20,21)
• InChI Key: DLAVTMVCKCOPFJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)C(=O)NC(=O)NC2=NC=C(C=C2)Cl)F

Description

Benzamide, 2-chloro-N-(((5-chloro-2-pyridinyl)amino)carbonyl)-6-fluoro- is a useful research compound. Its molecular formula is C13H8Cl2FN3O2 and its molecular weight is 328.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

A portion of 5-chloro-2-aminopyridine is reacted with 2-chloro-6-fluorobenzamidocarboxylic acid chloride in the presence of a hydrogen halide acceptor as described in Example 12. The product, named in the heading above, is isolated as described in Example 12 to obtain the desired compound, identical to the product of Example 3.

Synthesis routes and methods III

Procedure details

A portion of 2-chloro-6-fluorobenzamidocarboxylic acid, 4-nitrophenyl ester, is combined with a portion of 5-chloro-2-aminopyridine in an inert organic solvent. The reaction mixture is stirred at elevated temperature for a period of time, and is then evaporated under vacuum. The product named in the heading above, identical to the product of Example 3, is isolated by recrystallization.

Synthesis routes and methods IV

Procedure details

An 0.4 g. portion of 5-chloro-2-aminopyridine was dissolved in 20 ml. of acetonitrile and reacted with 0.7 g. of 2-chloro-6-fluorobenzoyl isocyanate as described in Example 1. The yield was 0.65 g. of the product named above, m.p. 210°-215° C. Elemental analysis gave the following results: